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Compound of Interest

Compound Name: Cyclooctanamine

Cat. No.: B1218968 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of cyclooctanamine, a corrosive and combustible liquid utilized in various

research and development applications. Adherence to these procedures is critical for ensuring

laboratory safety, environmental protection, and regulatory compliance. This guide is intended

for researchers, scientists, and drug development professionals.

Immediate Safety and Handling Precautions
Cyclooctanamine is classified as a hazardous substance requiring careful handling to mitigate

risks. It is a corrosive material that can cause severe skin burns and eye damage, and it is also

a combustible liquid.[1] Personnel handling cyclooctanamine waste must wear appropriate

Personal Protective Equipment (PPE), including chemical-resistant gloves, safety goggles, and

a laboratory coat. All handling of cyclooctanamine waste should be conducted in a well-

ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.

Cyclooctanamine Properties and Hazards
A summary of key quantitative data for cyclooctanamine is presented in the table below for

easy reference. This information is critical for safe handling and in determining appropriate

disposal pathways.
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Property Value Source

CAS Number 5452-37-9 [2][3][4][5]

Molecular Formula C8H17N [2][4]

Molecular Weight 127.23 g/mol [2][4][5]

Appearance
Clear colorless to light yellow

liquid
[2]

Boiling Point 190 °C (374 °F) [2]

Melting Point -48 °C (-54.4 °F) [2]

Flash Point 62 °C (143.6 °F) [2]

Density 0.928 g/mL at 25 °C [2]

Water Solubility 10.2 g/L at 20 °C [2]

pH 11.5 (4g/l, H2O, 20℃) [2]

UN Number 2735 [1]

Step-by-Step Disposal Protocol
The primary and mandated method for the disposal of cyclooctanamine is through a licensed

hazardous waste management company.[1] In a research or institutional setting, this process is

typically managed by the Environmental Health and Safety (EHS) department.

Waste Identification and Segregation
Proper identification and segregation of chemical waste are the foundational steps for safe

disposal.

Labeling: All containers holding cyclooctanamine waste must be clearly and accurately

labeled with the full chemical name, "Cyclooctanamine," and prominently display the words

"Hazardous Waste." The label should also include the appropriate hazard pictograms for

corrosion and flammability.
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Segregation: Cyclooctanamine waste must be segregated from incompatible materials to

prevent dangerous chemical reactions. Specifically, it must be kept separate from:

Strong oxidizing agents

Acids

Acid chlorides

Acid anhydrides

Carbon dioxide[1]

The following diagram illustrates the general workflow for the proper disposal of

cyclooctanamine.
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Cyclooctanamine Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218968?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

